1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: (E)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H24N2O/c1-17-7-6-10-20(18(17)2)22-13-15-23(16-14-22)21(24)12-11-19-8-4-3-5-9-19/h3-12H,13-16H2,1-2H3/b12-11+
• InChI Key: GZELYOQWWBIBOT-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C=CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3)C
• Molecular Formula: C21H24N2O
• Molecular Weight: 320.4 g/mol

Description

1-Cinnamoyl-4-(2,3-dimethylphenyl)piperazine is a compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine is not fully understood. However, it is believed to act on various receptors in the brain, including dopamine, serotonin, and glutamate receptors. It also modulates the activity of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
1-Cinnamoyl-4-(2,3-dimethylphenyl)piperazine has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and glutamate. It also reduces the levels of pro-inflammatory cytokines and oxidative stress markers. These effects contribute to its therapeutic potential for various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine in lab experiments is its relatively low toxicity and high selectivity for its target receptors. However, its limited solubility in aqueous solutions can pose a challenge in certain experiments. Its high lipophilicity can also affect its pharmacokinetic properties.

Future Directions

The potential therapeutic properties of 1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine warrant further investigation. Future research should focus on elucidating its exact mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential for various neurological and psychiatric disorders. Additionally, the development of novel analogs and derivatives of 1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine can lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 1-cinnamoyl-4-(2,3-dimethylphenyl)piperazine involves the reaction of cinnamic acid with 2,3-dimethylphenylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields the desired compound in moderate to good yield.

Scientific Research Applications

1-Cinnamoyl-4-(2,3-dimethylphenyl)piperazine has been extensively studied for its potential therapeutic properties. It has been shown to possess antipsychotic, antidepressant, and anxiolytic effects in animal models. It also exhibits neuroprotective and anti-inflammatory properties. These properties make it a promising candidate for the treatment of various neurological and psychiatric disorders.